PLH1215

• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol
• InChI: InChI=1S/C19H26N4O/c20-18-21-12-9-17(22-18)23-13-5-11-19(14-23,15-24)10-4-8-16-6-2-1-3-7-16/h1-3,6-7,9,12,24H,4-5,8,10-11,13-15H2,(H2,20,21,22)
• InChIKey: DTYLCARBXSKICY-UHFFFAOYSA-N

Research requiring an AVIL-specific chemical probe faces limited options with validated on-target activity. PLH1215 (Compound A) directly binds AVIL (Kd 6 μM) and recapitulates siRNA knockdown effects. - IC50: 10-30 μM (GBM cells); >120 μM (astrocytes) provides >4-fold selectivity window. - Confirmed oral bioavailability, BBB penetration, and efficacy in orthotopic GBM models (P < 0.001). - ≥98% HPLC purity. Active in TMZ-resistant PDX and GSC models.

PLH1215 – First-in-Class AVIL Inhibitor for Glioblastoma

PLH1215 (CAS: 1332084-64-6; C19H26N4O; MW 326.44), also designated Compound A, is a first-in-class small-molecule inhibitor of the actin-binding protein advillin (AVIL), an oncogene overexpressed across all molecular subtypes of glioblastoma (GBM) but scarcely detectable in normal brain tissue [1]. Identified through a high-throughput small-molecule microarray screen of approximately 50,000 compounds, PLH1215 binds directly to recombinant AVIL protein with a microscale thermophoresis (MST) dissociation constant (Kd) of 6 μM and blocks AVIL binding to its substrate actin . The compound induces a transcriptome profile mirroring that of AVIL siRNA knockdown, down-regulating the downstream oncogenic targets FOXM1 and LIN28B, and exhibits oral bioavailability with confirmed blood-brain barrier (BBB) penetration [1]. PLH1215 is commercially available from multiple reputable suppliers at >98% HPLC purity for research use [2].

▸AVIL target engagement and FOXM1/LIN28B pathway studies

▸GBM cell lines and glioblastoma stem cell models

▸Reported oral bioavailability and blood-brain barrier penetration

• [1] Xie Z, Janczyk PŁ, Cornelison R, Lynch S, Glowczyk-Gluc M, et al. A first-in-class small-molecule inhibitor targeting AVIL exhibits safety and antitumor efficacy in preclinical models of glioblastoma. Sci Transl Med. 2026 Jan 28;18(834):eadt1211. doi: 10.1126/scitranslmed.adt1211. View Source
• [2] TargetMol. PLH1215 (T77335) Product Information. Purity: 99.98%. View Source

Why PLH1215 Cannot Be Replaced by TMZ or AHR Antagonists

PLH1215 occupies a unique pharmacological niche that precludes substitution by either the standard-of-care temozolomide (TMZ) or by aryl hydrocarbon receptor (AHR) antagonists such as BAY-218. Although some vendor descriptions label PLH1215 as an AHR inhibitor, its primary mechanism—validated by thermal shift assays, MST binding, transcriptomic concordance with AVIL siRNA, and CRISPR-Cas9 knockout rescue experiments—is direct physical engagement of the AVIL protein and blockade of AVIL-actin interaction [1]. TMZ, an alkylating agent, shows IC50 values of ~500 μM to >1 mM on GBM cell lines and demonstrates no selectivity for tumor cells over astrocytes, whereas PLH1215 achieves IC50 values of 10–30 μM on GBM cells with a >4- to 12-fold selectivity window over astrocytes [2]. BAY-218, a potent AHR antagonist (IC50 39.9 nM on U87 cells), targets a distinct protein and lacks the AVIL-specific transcriptomic signature and GBM stem cell (GSC) selectivity profile that define PLH1215's activity [3]. Generic substitution with any compound not demonstrated to bind AVIL and recapitulate the on-target gene expression changes described by Xie et al. would invalidate experiments predicated on AVIL pathway interrogation [1].

Target compound

PLH1215

Direct AVIL protein binder with siRNA-consistent transcriptomic signature

Alternative

TMZ

Alkylating agent with distinct mechanism and limited GSC activity; AVIL pathway may not be interrogated

Target compound

PLH1215

Engages AVIL and recapitulates AVIL knockdown gene expression changes

Alternative

AHR antagonists (e.g., BAY-218)

Target aryl hydrocarbon receptor, not AVIL; transcriptomic signature and GSC selectivity differ

• [1] Xie Z, Janczyk PŁ, Cornelison R, Lynch S, Glowczyk-Gluc M, et al. A first-in-class small-molecule inhibitor targeting AVIL exhibits safety and antitumor efficacy in preclinical models of glioblastoma. Sci Transl Med. 2026 Jan 28;18(834):eadt1211. Figures 3I–J, 4A–J. View Source
• [2] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figures 3C–D, 3G–H; IC50 data for Compound A vs TMZ on GBM cell lines and astrocytes. View Source
• [3] TargetMol. BAY-218 (AHR antagonist 1) Product Information. AHR IC50 = 39.9 nM in U87 glioblastoma cells. View Source

Quantitative Differentiation: PLH1215 vs TMZ and Alternatives

Anti-Proliferative Potency vs Temozolomide in GBM Cells

In a direct head-to-head comparison conducted in the same study, PLH1215 (Compound A) demonstrated markedly superior anti-proliferative potency against four GBM cell lines (U87, A172, U251, T98G) relative to temozolomide (TMZ), the current standard-of-care chemotherapeutic for GBM. PLH1215 achieved IC50 values ranging from 10 to 30 μM across the four lines, whereas TMZ showed IC50 values from approximately 500 μM to >1 mM on the same lines [1]. A crystal violet cell viability assay further underscored this difference: PLH1215 killed U87 cell cultures at 10 μM, while TMZ was ineffective even at 400 μM [2]. The combination of PLH1215 with TMZ did not improve efficacy beyond PLH1215 alone, indicating that the compound's potency is not additive with TMZ's alkylation mechanism [1].

Anti‑proliferative vs TMZ

Head‑to‑head

PLH1215 IC50 10–30 µM (U87, A172, U251, T98G); TMZ IC50 ~500 µM–>1 mM. Crystal violet: effective at 10 µM vs TMZ inactive at 400 µM.

Supports potency comparison in GBM cell models

MTT assay, 3‑day treatment; Xie et al. 2026

Evidence Dimension	Half-maximal inhibitory concentration (IC50) against GBM cell lines
Target Compound Data	IC50 = 10–30 μM (U87, A172, U251, T98G); kills U87 cultures at 10 μM by crystal violet assay
Comparator Or Baseline	Temozolomide (TMZ): IC50 = ~500 μM to >1 mM on same four GBM lines; ineffective at 400 μM by crystal violet assay
Quantified Difference	Approximately 17- to 100-fold lower IC50 for PLH1215; ≥40-fold difference in cell killing at 10 μM vs 400 μM
Conditions	MTT assay, 3-day treatment; crystal violet viability staining; U87, A172, U251, T98G cell lines (Xie et al. 2026, Fig. 3C–D, 3G)

Why This Matters

For procurement decisions, this large potency gap means PLH1215 achieves effective GBM cell killing at concentrations where TMZ is essentially inactive in vitro, enabling experimental designs that are unachievable with the standard-of-care comparator.

• [1] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 3C–D; IC50 values for Compound A (10–30 μM) vs TMZ (~500 μM to >1 mM) on U87, A172, U251, T98G. View Source
• [2] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 3G; crystal violet assay: Compound A kills U87 at 10 μM; TMZ not effective at 400 μM. View Source

Tumor-Selective Cytotoxicity: Astrocyte Sparing vs TMZ

PLH1215 exhibits a clinically meaningful selectivity window between GBM tumor cells and normal astrocytes that is entirely absent for TMZ. The IC50 of PLH1215 on immortalized astrocytes exceeds 120 μM, compared to 10–30 μM on four GBM lines, yielding a selectivity index of >4- to >12-fold [1]. In colony formation assays, PLH1215 did not affect astrocyte viability until the highest tested dose (80 μM), whereas TMZ caused deleterious effects on astrocytes even at the lowest dose tested (200 μM) [2]. In contrast, TMZ showed no meaningful discrimination between tumor and normal cells, with IC50 values on astrocytes comparable to those on TMZ-resistant T98G cells [1]. This astrocyte-sparing profile is consistent with the near-absence of AVIL expression in normal human brain tissue and astrocytes documented by the same group [3].

Tumor‑selective cytotoxicity

Head‑to‑head

Astrocyte IC50 >120 µM vs GBM IC50 10–30 µM; selectivity index >4–12. TMZ shows no discrimination.

Reported selectivity window for tumor-cell-intrinsic studies

Colony formation: PLH1215 spares astrocytes up to 80 µM

Evidence Dimension	Selectivity ratio: IC50(astrocytes) / IC50(GBM cells)
Target Compound Data	IC50 astrocytes >120 μM; IC50 GBM cells 10–30 μM; selectivity index >4–12; no astrocyte effect in colony formation up to 80 μM
Comparator Or Baseline	TMZ: IC50 astrocytes similar to TMZ-resistant T98G cells (~500 μM–>1 mM range); deleterious to astrocytes at 200 μM in colony formation; selectivity index ~1
Quantified Difference	Selectivity index >4–12 for PLH1215 vs ~1 for TMZ; ≥2.5-fold higher tolerated astrocyte dose in colony formation
Conditions	MTT viability assay (3-day); colony formation assay; immortalized human astrocytes vs U87, A172, U251, T98G (Xie et al. 2026, Fig. 3C–D, 3H)

Why This Matters

This differential selectivity is critical for researchers designing experiments that require distinguishing tumor-cell-intrinsic effects from general cytotoxicity—a distinction not achievable with TMZ, which confounds tumor and normal cell toxicity.

• [1] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 3C–D; Compound A IC50 >120 μM on astrocytes vs 10–30 μM on GBM lines; TMZ IC50 similar on astrocytes and T98G. View Source
• [2] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 3H; colony formation: Compound A no astrocyte effect at 80 μM; TMZ deleterious at 200 μM. View Source
• [3] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 1A–E; AVIL expression high in GBM, scarcely detectable in normal brain and astrocytes. View Source

Direct AVIL Target Engagement and Binding Affinity

PLH1215's direct binding to recombinant AVIL protein was quantified by microscale thermophoresis (MST), yielding a dissociation constant (Kd) of 6 μM . Thermal shift assays confirmed dose-dependent destabilization of AVIL upon compound binding [1]. Unlike other AVIL-targeting compounds such as C1 (reported by the same UVA group but without published quantitative Kd data) or PLH1252/PLH2058 (patent-disclosed AVIL modulators lacking publicly available binding affinity measurements), PLH1215 is the only AVIL inhibitor for which a validated, quantitative Kd has been published in the peer-reviewed literature [2]. BAY-218, a comparator AHR antagonist with an IC50 of 39.9 nM on U87 cells, binds AHR—a structurally unrelated protein—and therefore does not provide AVIL-specific target engagement [3]. The specificity of PLH1215 for AVIL was further demonstrated by CRISPR-Cas9 knockout of AVIL in U87 cells, which caused a complete loss of compound efficacy at 20 μM and a rightward shift in IC50, confirming on-target dependence [1].

AVIL target engagement

Reported

MST Kd = 6 µM for recombinant AVIL; thermal shift confirms binding. CRISPR AVIL KO abolishes efficacy.

Only peer‑reviewed quantitative AVIL binding data available

Comparators C1, PLH1252 lack published Kd

Evidence Dimension	Binding affinity (Kd) for AVIL protein by microscale thermophoresis
Target Compound Data	MST Kd = 6 μM for recombinant AVIL; thermal shift confirms binding; CRISPR AVIL KO abolishes efficacy
Comparator Or Baseline	Compound C1: no published Kd; PLH1252/PLH2058: no publicly available binding affinity; BAY-218: AHR IC50 39.9 nM but different target (AHR, not AVIL)
Quantified Difference	PLH1215 is the only AVIL inhibitor with a peer-reviewed, quantitative Kd (6 μM); BAY-218's 39.9 nM IC50 is not comparable (different protein target)
Conditions	Recombinant AVIL protein; MST assay (Monolith NT.115); thermal shift assay; CRISPR-Cas9 AVIL KO in U87 cells (Xie et al. 2026, Fig. 3I–J, 4H–J)

Why This Matters

For researchers requiring confidence in target engagement, PLH1215 is the only AVIL inhibitor with published, quantitative binding data, enabling dose-response studies anchored to a known Kd rather than relying on unvalidated cellular IC50 values.

• [1] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 3I–J (thermal shift, MST Kd ~6 μM); Figure 4H–J (CRISPR AVIL KO abolishes Compound A efficacy). View Source
• [2] Sackey AFA et al. B-339 AVIL as a Therapeutic Target in GBM: Insights into Cell Death Mechanisms. Clin Chem. 2025;71(Suppl 1):hvaf086.726. Compound C1 described without quantitative Kd. View Source
• [3] TargetMol. BAY-218 (AHR antagonist 1) Product Information. AHR IC50 = 39.9 nM in U87 cells. View Source

Glioblastoma Stem Cell Selectivity over Normal NSCs

PLH1215 demonstrates pronounced activity against glioblastoma stem cells (GSCs), a subpopulation critical for tumor initiation, maintenance, and recurrence after therapy. In three-dimensional neurosphere cultures, PLH1215 achieved an IC50 of approximately 6 μM against GSC11 and GSC627 lines, compared to approximately 55 μM for normal neural stem cells (NSCs), representing an approximately 9-fold selectivity window [1]. This selectivity is consistent with the significantly higher AVIL expression measured in GSCs relative to normal astrocytes and differentiated GBM cell lines (P < 0.01) [2]. PLH1215 treatment reduced the expression of GSC markers SOX2, OLIG2, CD133, and LIN28B while increasing differentiation markers GFAP and CLDN11 (P < 0.001), and reduced both neurosphere number and total cell count in GSC cultures while sparing NSCs [1]. TMZ, by contrast, shows limited efficacy against GSCs, which are a major contributor to TMZ resistance and tumor recurrence [3]. In an intracranial GSC11 xenograft model, oral PLH1215 (50 mg/kg daily) stabilized tumor growth and extended survival compared to vehicle control (P < 0.05) [1].

GSC vs NSC selectivity

Class‑level

GSC IC50 ~6 µM (GSC11, GSC627); NSC IC50 ~55 µM (~9‑fold). Reduces SOX2, OLIG2, CD133, LIN28B (P<0.001).

Supports GSC‑targeted assay context

3D neurosphere; intracranial GSC11 survival extended (P<0.05)

Evidence Dimension	IC50 on GSCs vs NSCs; GSC marker modulation; in vivo GSC tumor model survival
Target Compound Data	GSC IC50 ~6 μM (GSC11, GSC627); NSC IC50 ~55 μM; 9-fold selectivity; reduces stem cell markers SOX2/OLIG2/CD133/LIN28B (P<0.001); extends survival in intracranial GSC model (P<0.05)
Comparator Or Baseline	TMZ: limited efficacy against GSCs (class-level inference; GSCs mediate TMZ resistance per published literature); BAY-218: no published GSC selectivity data
Quantified Difference	~9-fold selectivity (GSC vs NSC); GSC marker suppression P<0.001; survival extension P<0.05 in intracranial GSC model
Conditions	3D neurosphere culture; GSC11, GSC627, GSC262, GSC267 lines; normal NSCs; intracranial GSC11 xenograft in mice; oral gavage 50 mg/kg daily (Xie et al. 2026, Fig. 6)

Why This Matters

The ability to selectively target GSCs while sparing NSCs is a critical differentiator for glioblastoma research, as GSCs are the subpopulation most implicated in therapy resistance and recurrence—a property not addressed by TMZ or AHR antagonists.

• [1] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 6C–Q; GSC IC50 ~6 μM vs NSC ~55 μM; stem cell marker modulation; intracranial GSC11 survival. View Source
• [2] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 6A–B; AVIL expression in GSCs significantly higher than astrocytes and A172 (P<0.01). View Source
• [3] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Introduction and Discussion; GSCs mediate chemo/radioresistance and recurrence. View Source

Oral Bioavailability and Blood-Brain Barrier Penetration

PLH1215 possesses drug-like properties including predicted and experimentally confirmed BBB penetration and oral bioavailability, attributes that are essential for any compound intended for in vivo GBM research. Computational prediction using AdaBoost-MACCSFP (score 4.9) and SVM_MACCSFP (score 0.026) algorithms indicated BBB penetrance, and SwissADME analysis confirmed Lipinski's rule-of-five compliance with good drug-like properties [1]. An MDCK-MDR1 permeability assay demonstrated good bidirectional permeability [1]. Pharmacokinetic analysis revealed a plasma half-life (T1/2) of approximately 2 hours by both oral gavage and intravenous routes, with a Tmax of approximately 30 minutes after oral administration [1]. At 30 minutes post-oral gavage, enriched compound signal was detected in brain tissue, with minimal levels in cerebrospinal fluid, confirming BBB penetration [2]. Oral administration of PLH1215 at 50 mg/kg daily significantly reduced intracranial tumor growth compared to controls (P < 0.001) and significantly extended overall survival (P < 0.001) in a syngeneic CT2A orthotopic model [3]. While TMZ is also orally bioavailable and BBB-penetrant, PLH1215's oral efficacy in TMZ-resistant models and against GSC-driven tumors provides a distinct experimental capability not achievable with TMZ [4].

Oral bioavailability & BBB

Reported

BBB prediction positive (AdaBoost 4.9, SVM 0.026). MDCK‑MDR1 permeable. T1/2 ~2 h; Tmax ~30 min (PO). Brain tissue enrichment confirmed.

Enables oral dosing paradigms in orthotopic models

SwissADME, PK in mice; oral 50 mg/kg daily reduced tumor growth (P<0.001)

Evidence Dimension	BBB penetration, oral bioavailability, brain tissue concentration, oral efficacy in orthotopic GBM models
Target Compound Data	BBB scores: AdaBoost-MACCSFP 4.9, SVM_MACCSFP 0.026; MDCK-MDR1 permeable; T1/2 ~2 h; Tmax ~30 min (PO); brain tissue enrichment confirmed; oral efficacy P<0.001 (CT2A model)
Comparator Or Baseline	TMZ: clinically established oral bioavailability and BBB penetration, but ineffective in TMZ-resistant GBM and GSC models where PLH1215 retains efficacy
Quantified Difference	Oral PLH1215 significantly reduces intracranial tumor growth (P<0.001) and extends survival (P<0.001); retains efficacy in TMZ-resistant models where TMZ fails
Conditions	SwissADME prediction; MDCK-MDR1 assay; PK in mice (PO and IV); brain/CSF sampling 30 min post-PO; syngeneic CT2A intracranial model in C57BL/6 mice (Xie et al. 2026, Fig. 5I–O, fig. S9)

Why This Matters

For in vivo GBM research programs, PLH1215's confirmed oral bioavailability and BBB penetration, combined with retained efficacy in TMZ-resistant contexts, enable experimental paradigms—particularly long-term oral dosing studies in resistant models—that cannot be executed with TMZ alone.

• [1] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 5I, fig. S9; BBB prediction scores, MDCK-MDR1 permeability, PK parameters (T1/2 ~2 h, Tmax ~30 min). View Source
• [2] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 5I; brain tissue enrichment of Compound A 30 min after oral gavage. View Source
• [3] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 5J–O; oral Compound A 50 mg/kg daily reduces tumor growth (P<0.001) and extends survival (P<0.001) in CT2A syngeneic model. View Source
• [4] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 7 and fig. S12; Compound A efficacy in TMZ-resistant PDX tumors and TMZ-resistant models. View Source

In Vivo Efficacy in TMZ-Resistant Orthotopic Models

PLH1215 has demonstrated antitumor efficacy and survival benefit across five distinct in vivo GBM models, including temozolomide-resistant contexts where the current standard of care fails. In a subcutaneous U87 xenograft model, intraperitoneal PLH1215 at 50 mg/kg every other day for 20 days significantly reduced tumor size and volume (P < 0.001) [1]. In a syngeneic CT2A intracranial model in immunocompetent C57BL/6 mice, both intracranial (2 mg/kg) and oral (50 mg/kg daily) PLH1215 administration significantly reduced tumor growth (P < 0.001) and extended overall survival (P < 0.001) [2]. Immunohistochemical analysis of treated tumors revealed significantly decreased Ki67 proliferation marker and increased cleaved PARP apoptosis marker (P < 0.01) [2]. Critically, PLH1215 retained efficacy in TMZ-resistant patient-derived xenograft (PDX) cultures with IC50 values around 10 μM, and extended survival in TMZ-resistant orthotopic models [3]. In a GSC11 intracranial model—representing the stem cell compartment most refractory to conventional therapy—oral PLH1215 stabilized tumor growth on MRI and extended survival (P < 0.05) [4]. Across all models, no evidence of side effects was reported, consistent with the benign phenotype of Avil knockout mice [5].

In vivo TMZ‑resistant models

Head‑to‑head

Retains efficacy in TMZ‑resistant PDX (IC50 ~10 µM). Oral 50 mg/kg extended survival in CT2A (P<0.001) and GSC11 (P<0.05) models. Ki67↓, cleaved PARP↑.

Model‑response endpoint context across resistant settings

Five distinct in vivo models; no adverse events noted in Avil KO phenotype

Evidence Dimension	In vivo antitumor efficacy and survival across GBM models including TMZ-resistant
Target Compound Data	Significant tumor reduction (P<0.001) in U87 subcutaneous model; survival extension P<0.001 (CT2A oral); survival extension P<0.05 (GSC11 intracranial); IC50 ~10 μM in TMZ-resistant PDX cultures
Comparator Or Baseline	TMZ: provides only ~2.5-month survival benefit in GBM patients; ineffective in TMZ-resistant models; limited GSC activity; PLH1215 demonstrates efficacy specifically in TMZ-resistant PDX and GSC models where TMZ fails
Quantified Difference	PLH1215 demonstrates significant efficacy (P<0.001 to P<0.05) across 5 models including TMZ-resistant contexts; PDX IC50 ~10 μM regardless of TMZ sensitivity status
Conditions	U87 subcutaneous xenograft (athymic nude mice); CT2A syngeneic intracranial (C57BL/6); GSC11 intracranial; TMZ-resistant PDX models; oral (50 mg/kg) and IP routes (Xie et al. 2026, Figs. 5–7)

Why This Matters

For translational GBM research programs, PLH1215 is the only commercially available tool compound with published efficacy data across both TMZ-sensitive and TMZ-resistant preclinical models, enabling resistance-focused studies that are impossible with TMZ alone.

• [1] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 5A–D; U87 subcutaneous xenograft, Compound A 50 mg/kg IP, tumor reduction P<0.001. View Source
• [2] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 5E–O; CT2A syngeneic intracranial model, oral Compound A 50 mg/kg, tumor reduction and survival P<0.001, Ki67/PARP IHC P<0.01. View Source
• [3] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 7, fig. S12; Compound A IC50 ~10 μM in TMZ-resistant PDX cultures; efficacy in TMZ-resistant orthotopic models. View Source
• [4] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 6N–Q; GSC11 intracranial model, oral Compound A, survival extension P<0.05. View Source
• [5] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figure 1J–L; Avil KO mice show no adverse phenotype, supporting wide therapeutic window. View Source

Optimal Research Application Scenarios for PLH1215

AVIL-Dependent Mechanistic Studies with Chemical Probe

Laboratories investigating AVIL's oncogenic role in GBM—including FOXM1-LIN28B pathway regulation, actin cytoskeleton remodeling, and GSC maintenance—should select PLH1215 as their chemical probe of choice. The compound's on-target activity has been validated through transcriptomic concordance with AVIL siRNA knockdown, CRISPR-Cas9 KO rescue experiments demonstrating complete loss of efficacy upon AVIL deletion, and dose-dependent reduction of AVIL-actin co-immunoprecipitation [1]. No other commercially available AVIL modulator (including PLH1252, PLH2058, or C1) has published target engagement validation of comparable rigor. Use at 10–30 μM for GBM cell lines and 6 μM for GSC neurosphere cultures is supported by published dose-response data .

In Vivo Orthotopic GBM Studies with Oral Dosing

Research groups planning orthotopic GBM xenograft or syngeneic models requiring oral compound administration should use PLH1215, which has published protocols for oral gavage at 50 mg/kg daily with confirmed BBB penetration and brain tissue enrichment [1]. The compound has demonstrated significant tumor growth reduction (P < 0.001) and survival extension (P < 0.001) in immunocompetent syngeneic CT2A models, and tumor stabilization with survival benefit (P < 0.05) in GSC11 intracranial models . Recommended formulation: DMSO stock solution (50 mg/mL) diluted in appropriate vehicle; T1/2 of ~2 h supports daily dosing schedules [1].

TMZ Resistance and GSC-Targeted Drug Discovery

For drug discovery programs focused on overcoming TMZ resistance or targeting the GSC compartment, PLH1215 provides a mechanistically orthogonal tool compound. It retains full efficacy in TMZ-resistant PDX models (IC50 ~10 μM) and demonstrates 9-fold selectivity for GSCs over NSCs, inducing differentiation marker expression (GFAP, CLDN11) while suppressing stemness markers (SOX2, OLIG2, CD133, LIN28B; P < 0.001) [1]. These properties make PLH1215 the appropriate positive control or reference compound for screening campaigns aimed at identifying next-generation AVIL pathway inhibitors or combination partners that address TMZ-refractory disease .

Tumor-Selective Cytotoxicity Profiling with Normal Controls

Investigators requiring a compound with a validated selectivity window between tumor and normal cells should use PLH1215 in parallel with TMZ as a selectivity-negative control. PLH1215's IC50 on normal astrocytes (>120 μM) provides a >4- to 12-fold window over GBM cell IC50 values (10–30 μM), whereas TMZ shows no discrimination [1]. For colony formation and long-term clonogenic survival assays, PLH1215 at 10–80 μM can be used to probe tumor-selective effects without confounding astrocyte toxicity—a critical advantage when dissecting tumor-cell-autonomous mechanisms .

Application

Selection Property

Validation Focus

AVIL pathway mechanistic studies

On‑target engagement validation

FOXM1/LIN28B transcriptomic concordance with AVIL knockdown

In vivo orthotopic GBM models

Oral bioavailability and BBB penetration

Brain tissue enrichment and tumor growth reduction in syngeneic models

TMZ‑resistance and GSC‑targeted discovery

Efficacy retention in TMZ‑resistant PDX

GSC marker modulation and differentiation induction

Tumor‑selective cytotoxicity profiling

Selectivity index vs astrocytes

Astrocyte‑sparing endpoint at concentrations up to 80 µM

• [1] Xie Z et al. Sci Transl Med. 2026;18(834):eadt1211. Figures 3–7; comprehensive in vitro and in vivo characterization of Compound A (PLH1215). View Source